![molecular formula C13H22N2O2 B1477166 Azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone CAS No. 2098102-93-1](/img/structure/B1477166.png)
Azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone
Overview
Description
Azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone (AOM) is a synthetic compound that has been used in a variety of scientific research applications. AOM is a cyclic amine, which means it has a ring structure that is composed of nitrogen atoms and carbon atoms. AOM has been extensively studied due to its potential as an inhibitor of certain enzymes and its ability to modulate certain biochemical and physiological processes.
Scientific Research Applications
mGlu2 Receptor PAMs
The compound has been used in the synthesis of Spiro-oxindole piperidines and 3-(azetidin-3-yl)-1H- benzimidazol-2-ones as mGlu2 receptor PAMs . This application is significant in the field of neuroscience, as mGlu2 receptors play a crucial role in the central nervous system .
Synthesis of Heterocyclic Amino Acid Derivatives
The compound has been used in the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
Anticancer Applications
In vitro cytotoxicity screening (MTTS assay) revealed that derivatives of the compound demonstrated high efficacy with the percentage of inhibition at different concentration ranges (0.1 μM, 0.5 μM, 1 μM, 2 μM) of 89% to 94% μM as compared to doxorubicin as a standard drug . This suggests potential applications in the development of new anticancer drugs .
Antimicrobial Applications
The compound has also been used in the synthesis of new antimicrobial agents . This is significant in the field of medicinal chemistry, as the development of new antimicrobial agents is crucial in the fight against drug-resistant pathogens .
Synthesis of Oxadiazole Ring Compounds
The compound has been integrated into the oxadiazole ring to achieve 1-(5-(4-substituted phenyl)-1,3,4-oxadiazol/thiadiazol-2-yl)-4-(4-substituted phenyl) for the exploration of altered biological interactions . This suggests potential applications in the development of new bioactive compounds .
Suzuki–Miyaura Cross-Coupling Reaction
The compound has been used in the Suzuki–Miyaura cross-coupling reaction . This is a significant application in the field of organic chemistry, as the Suzuki–Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds .
properties
IUPAC Name |
azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O2/c16-12(11-9-14-10-11)15-6-4-13(5-7-15)3-1-2-8-17-13/h11,14H,1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPIYUICNSWKJKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC2(C1)CCN(CC2)C(=O)C3CNC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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